Cas no 109684-09-5 (Acetic acid, [[[4-(methylthio)phenyl]thioxomethyl]thio]-)

• Product Name: Acetic acid, [[[4-(methylthio)phenyl]thioxomethyl]thio]-
• CAS No: 109684-09-5
• MF: C₁₀H₁₀O₂S₃
• MW: 258.380198955536
• CID: 1192966
• Update Time: 2024-08-05

Acetic acid, [[[4-(methylthio)phenyl]thioxomethyl]thio]- Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [[[4-(methylthio)phenyl]thioxomethyl]thio]-
• Acetic acid, 2-[[[4-(methylthio)phenyl]thioxomethyl]thio]-

• Inchi： 1S/C10H10O2S3/c1-14-8-4-2-7(3-5-8)10(13)15-6-9(11)12/h2-5H,6H2,1H3,(H,11,12)
• InChI Key： UTKTXKDPOIWMEU-UHFFFAOYSA-N
• SMILES： C(O)(=O)CSC(C1=CC=C(SC)C=C1)=S

Computed Properties

• Exact Mass: 257.9844

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 432.1±55.0 °C(Predicted)
• PSA: 37.3
• pka: 2.91±0.10(Predicted)